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Compound of Interest

Compound Name: Triethylamine

Cat. No.: B128534

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive guidance on the best practices for
storing and handling triethylamine (TEA). Adherence to these protocols is critical for ensuring
laboratory safety and maintaining the integrity of experimental results.

Frequently Asked Questions (FAQs)
Q1: What is the primary hazard associated with triethylamine?

Al: Triethylamine is a highly flammable, corrosive, and toxic liquid.[1] It presents a significant
fire hazard due to its low flash point and can form explosive vapor-air mixtures.[2][3] It is also
corrosive to the skin and eyes and can cause severe respiratory irritation.[4][5]

Q2: What are the ideal storage conditions for triethylamine?

A2: Triethylamine should be stored in a cool, dry, and well-ventilated area, away from direct

sunlight and sources of ignition.[4][6] The recommended storage temperature is between 15—
25 °C.[9] It should be kept in a tightly closed container, preferably the original manufacturer's

container, in a designated flammable liquid storage cabinet.[6][7]

Q3: How can | purify triethylamine for moisture-sensitive reactions?

A3: For applications requiring anhydrous triethylamine, it can be dried by refluxing over a
suitable drying agent such as calcium hydride (CaHZ2) followed by distillation.[8][9] It can also
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be stored over potassium hydroxide (KOH) pellets or molecular sieves.[8] After purification, it is
best to store it under an inert atmosphere (e.g., nitrogen or argon) to prevent moisture
absorption.[8]

Q4: My triethylamine has turned yellow. Is it still usable?

A4: The yellow discoloration of triethylamine upon storage, especially when exposed to air
and light, suggests potential degradation or the presence of impurities.[2][10] For sensitive
applications, it is recommended to purify the triethylamine by distillation to remove these
impurities.[8]

Q5: What should | do in case of a triethylamine spill?

A5: In the event of a spill, immediately evacuate the area and eliminate all ignition sources.[3]
[11] Wear appropriate personal protective equipment (PPE), including respiratory protection.[3]
For small spills, absorb the liquid with an inert material like sand or vermiculite and place it in a
sealed container for disposal.[3][11] For large spills, contain the spill and prevent it from
entering drains or waterways.[3]

Troubleshooting Guide
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Issue

Potential Cause(s)

Recommended Solution(s)

Inconsistent reaction yields

Impure or wet triethylamine.
[12]

Purify the triethylamine by
distillation from a suitable
drying agent like calcium
hydride.[8][9] Store the purified
amine under an inert

atmosphere.[8]

Formation of a salt precipitate

in the reaction mixture

Reaction with acidic impurities

or acidic starting materials.[13]

Ensure all reactants and
solvents are neutral or
appropriately basified.
Consider using a non-acidic

drying agent if applicable.

Oily product instead of crystals

during workup

Presence of impurities in the

triethylamine.[14]

Use freshly purified
triethylamine for the reaction.
Attempt to triturate the oil with
a suitable solvent to induce

crystallization.[14]

Discoloration of the reaction

mixture

Triethylamine degradation or

reaction with impurities.[10]

Use freshly distilled, colorless
triethylamine. Ensure the
reaction is carried out under an
inert atmosphere if sensitive to

oxidation.

Quantitative Data Summary
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Property Value Source
Boiling Point 89.5°C [2]
Flash Point -15°C (5 °F) [2]
Solubility in Water 112.4 g/L at 20 °C [2]

pKa of protonated

triethylamine 10-75 2l
Vapor Density 3.5 (vs air) [15]
Explosive Limits in Air 1.2-9.3% (V) [15]

Experimental Protocols: Purification of
Triethylamine

Objective: To obtain dry, pure triethylamine suitable for moisture-sensitive reactions.

Materials:

Triethylamine (reagent grade)

Calcium hydride (CaH2) or Potassium hydroxide (KOH) pellets

Distillation apparatus

Inert gas source (Nitrogen or Argon)

Dry collection flask
Procedure:

e Set up a distillation apparatus in a well-ventilated fume hood. Ensure all glassware is oven-
dried and cooled under an inert atmosphere.

e Add the triethylamine to be purified to the distillation flask.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://atamankimya.com/sayfalar.asp?LanguageID=2&cid=3&id=8&id2=13169
https://atamankimya.com/sayfalar.asp?LanguageID=2&cid=3&id=8&id2=13169
https://atamankimya.com/sayfalar.asp?LanguageID=2&cid=3&id=8&id2=13169
https://atamankimya.com/sayfalar.asp?LanguageID=2&cid=3&id=8&id2=13169
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5355941.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5355941.htm
https://www.benchchem.com/product/b128534?utm_src=pdf-body
https://www.benchchem.com/product/b128534?utm_src=pdf-body
https://www.benchchem.com/product/b128534?utm_src=pdf-body
https://www.benchchem.com/product/b128534?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128534?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

e Add the drying agent (e.g., calcium hydride or potassium hydroxide pellets) to the flask. The
amount will depend on the expected water content but a common practice is to add enough
to have a stirrable slurry.

o Reflux the mixture for a minimum of 3 hours to ensure complete drying.[9]
« After refluxing, distill the triethylamine under an inert atmosphere.
o Collect the fraction boiling at approximately 89-90 °C in a dry collection flask.[8]

o The purified triethylamine should be stored in a tightly sealed container, under an inert
atmosphere, and away from light and heat.[8]

Logical Workflow for Safe Handling of Triethylamine

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of triethylamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Triethylamine: A Technical Guide to Safe Storage and
Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b128534+#best-practices-for-storing-and-handling-
triethylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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